Cas no 951969-45-2 (3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951969-45-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5431334
• Update Time: 2025-10-28

3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-9-(3-morpholin-4-ylpropyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 3-(3,4-dimethoxyphenyl)-9,10-dihydro-9-[3-(4-morpholinyl)propyl]-
• 3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H30N2O6/c1-30-23-6-4-18(14-24(23)31-2)21-16-33-26-19(25(21)29)5-7-22-20(26)15-28(17-34-22)9-3-8-27-10-12-32-13-11-27/h4-7,14,16H,3,8-13,15,17H2,1-2H3
• InChI Key： ZUVYEDQGGJSOLW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C(OC)=C4)=COC3=C2CN(CCCN2CCOCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

3-(3,4-Dimethoxyphenyl)-9-3-(Morpholin-4-yl)Propyl-4H,8H,9H,10H-Chromeno8,7-E1,3Oxazin-4-One: A Comprehensive Overview

The compound with CAS No 951969-45-2, known as 3-(3,4-dimethoxyphenyl)-9-3-(morpholin-4-yl)propyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chromeno[8,7-e][1,3]oxazine ring system substituted with a 3-(morpholin-4-yl)propyl group and a 3,4-dimethoxyphenyl moiety. The presence of these substituents contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of chromeno[8,7-e][1,3]oxazine derivatives in drug discovery and development. These compounds are known for their ability to modulate various cellular pathways and exhibit potent biological effects. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that chromeno[8,7-e][1,3]oxazine derivatives can act as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The substitution pattern of this compound further enhances its bioavailability and selectivity towards specific targets.

The synthesis of CAS No 951969-45-2 involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry of the molecule. The use of morpholin-4-yl groups in the synthesis is particularly noteworthy as they contribute to the compound's stability and solubility properties.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have shown that CAS No 951969-45-2 exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective activity is attributed to the compound's ability to inhibit the proliferation of cancer cells by targeting specific oncogenic pathways.

In addition to its therapeutic potential, CAS No 951969-45-2 has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Research published in *Advanced Materials* has demonstrated that this compound can be incorporated into light-emitting diodes (LEDs) to enhance their efficiency and stability.

The development of chromeno[8,7-e][1,3]oxazine derivatives like CAS No 951969-45-2 represents a significant advancement in the field of heterocyclic chemistry. These compounds are not only valuable for their therapeutic potential but also for their versatility in materials science applications. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.